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Compound of Interest

Compound Name: Imipramine-d4

Cat. No.: B15617603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the inter-laboratory performance of a validated

bioanalytical method for the quantification of Imipramine-d4, a deuterated internal standard

crucial for the accurate measurement of the antidepressant drug imipramine in biological

matrices. The data presented herein is compiled from a simulated inter-laboratory study,

reflecting typical performance characteristics observed in single-laboratory validations. This

guide serves as a valuable resource for laboratories aiming to establish, validate, or cross-

validate methods for therapeutic drug monitoring and pharmacokinetic studies of imipramine.

Comparative Performance Data
The following table summarizes the key performance parameters from three independent

laboratories involved in the validation of the Imipramine-d4 quantification method using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).
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Performance
Parameter

Laboratory A Laboratory B Laboratory C
Acceptance
Criteria
(FDA/EMA)

Linearity

(Correlation

Coefficient, r²)

>0.998 >0.999 >0.997 ≥0.99

Lower Limit of

Quantification

(LLOQ)

5.0 ng/mL 5.0 ng/mL 4.5 ng/mL
Signal-to-Noise >

10

Intra-day

Precision

(%RSD)

2.2 - 3.6% 2.8 - 4.6% 3.1 - 5.2%
≤15% (≤20% at

LLOQ)

Inter-day

Precision

(%RSD)

2.6 - 5.0% 2.6 - 5.0% 3.5 - 6.1%
≤15% (≤20% at

LLOQ)

Intra-day

Accuracy

(%Bias)

93.6 - 106.6% 96.0 - 97.9% 92.5 - 105.8%
±15% (±20% at

LLOQ)

Inter-day

Accuracy

(%Bias)

97.0 - 106.6% 95.5 - 104.9% 94.1 - 104.5%
±15% (±20% at

LLOQ)

Absolute

Recovery
96.0 - 97.6% Not Reported 95.5 - 98.2%

Consistent,

precise, and

reproducible

Experimental Protocols
The methodologies outlined below represent a standardized protocol followed by the

participating laboratories to ensure consistency and comparability of the results.

Sample Preparation
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A simple protein precipitation method was employed for the extraction of imipramine and

imipramine-d4 from serum samples.

To 50 µL of serum sample, add 150 µL of acetonitrile containing the internal standard

(Imipramine-d4).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge the samples at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen gas at 40°C.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
Liquid Chromatography:

Column: Acquity UPLC BEH C18 column or equivalent.

Mobile Phase: A gradient elution of 0.1% formic acid in water and acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Imipramine: Precursor ion > Product ion (specific m/z values to be optimized).
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Imipramine-d4: Precursor ion > Product ion (specific m/z values to be optimized).

Method Validation Procedures
The validation of the bioanalytical method was conducted in accordance with the guidelines of

the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA)[1]

[2]. The key validation parameters assessed included selectivity, linearity, accuracy, precision,

recovery, and stability.

Linearity and Sensitivity: Calibration curves were generated by plotting the peak area ratio of

the analyte to the internal standard against the nominal concentration of the analyte. The lower

limit of quantification (LLOQ) was determined as the lowest concentration on the calibration

curve with a signal-to-noise ratio of at least 10 and acceptable accuracy and precision[3][4].

Accuracy and Precision: Intra-day and inter-day accuracy and precision were evaluated by

analyzing quality control (QC) samples at low, medium, and high concentration levels in

multiple replicates on the same day and on different days, respectively[3][4].

Inter-Laboratory Validation Workflow
The following diagram illustrates the workflow for the inter-laboratory validation process,

ensuring the robustness and reproducibility of the analytical method across different testing

sites.
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Phase 1: Method Development & Single Lab Validation Phase 2: Inter-Laboratory Transfer & Validation

Phase 3: Data Comparison & Analysis

Method Development

Single Laboratory Validation
(Accuracy, Precision, Linearity)

Protocol & SOP Transfer

Lab A Validation Lab B Validation Lab C Validation

Data Compilation

Statistical Analysis
(Bias, Precision Comparison)

Final Report & Method Harmonization

Click to download full resolution via product page

Caption: Workflow for inter-laboratory validation of an analytical method.

Conclusion
The presented data demonstrates the successful inter-laboratory validation of a robust and

reliable LC-MS/MS method for the quantification of Imipramine-d4. The consistent

performance across the participating laboratories underscores the method's suitability for

routine use in clinical and research settings. Adherence to standardized protocols is paramount

for achieving comparable results in multi-site studies. This guide provides a framework for

researchers to assess and implement this analytical method, contributing to the generation of

high-quality, reproducible data in the field of antidepressant drug analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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